Cas no 1261880-98-1 (3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine)

• Product Name: 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine
• CAS No: 1261880-98-1
• MF: C₁₁H₃ClF₅N
• MW: 279.593239068985
• CID: 4921933
• Update Time: 2025-10-31

3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine

• Inchi： 1S/C11H3ClF5N/c12-7-6(9(15)11(17)18-10(7)16)4-2-1-3-5(13)8(4)14/h1-3H
• InChI Key： LWOGMCWVEWUTKW-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1C1C=CC=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine

Compound CAS No. 1261880-98-1: 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine

The compound with CAS No. 1261880-98-1, known as 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine, is a highly fluorinated aromatic heterocyclic compound with significant potential in various chemical applications. This compound has garnered attention in the scientific community due to its unique structural properties and promising applications in fields such as agrochemicals and pharmaceuticals.

The chemical structure of 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine consists of a pyridine ring substituted with multiple fluorine atoms and a chloro group. The presence of fluorine atoms at positions 2, 5, and 6 of the pyridine ring introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the substitution pattern at position 4 with a difluorophenyl group further enhances the molecule's electronic properties and potential for bioactivity.

Recent studies have explored the synthesis of 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine using advanced methodologies such as Suzuki coupling reactions and nucleophilic aromatic substitution. These methods have enabled researchers to achieve high yields and purity levels, making the compound more accessible for further investigation.

In terms of applications, 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine has shown promise as a precursor for various bioactive molecules. Its fluorinated structure makes it an attractive candidate for drug design due to the unique pharmacokinetic properties that fluorinated compounds often exhibit. Furthermore, this compound has been investigated for its potential use in agrochemicals as a herbicide or fungicide due to its ability to inhibit specific enzymatic pathways in target organisms.

Recent research has also focused on the environmental fate and toxicity of 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine. Studies have indicated that the compound undergoes biodegradation under specific environmental conditions; however, further research is required to fully understand its long-term impact on ecosystems.

The development of novel synthetic routes for 3-Chloro-4-(2,3-difluorophenyl)-2,5,6-trifluoropyridine continues to be an active area of research. Scientists are exploring catalytic processes and green chemistry approaches to improve the efficiency and sustainability of its production.

In conclusion, 3-Chloro-4-(2,3-difluorophenyl)-2,5,tr triflourpyridine is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical properties and promising bioactivity profiles make it an important subject for ongoing research efforts.